Cas no 1429057-98-6 (1-(2-Ethoxypyrimidin-5-yl)ethanone)

• Product Name: 1-(2-Ethoxypyrimidin-5-yl)ethanone
• CAS No: 1429057-98-6
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 4817819
• Update Time: 2025-06-11

1-(2-Ethoxypyrimidin-5-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-Ethoxypyrimidin-5-yl)ethanone
• Ethanone, 1-(2-ethoxy-5-pyrimidinyl)-

• Inchi： 1S/C8H10N2O2/c1-3-12-8-9-4-7(5-10-8)6(2)11/h4-5H,3H2,1-2H3
• InChI Key： JBNQLPQIRJONCD-UHFFFAOYSA-N
• SMILES： O(C1N=CC(C(C)=O)=CN=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 153
• XLogP3: 0.6
• Topological Polar Surface Area: 52.1

Additional information on 1-(2-Ethoxypyrimidin-5-yl)ethanone

1-(2-Ethoxypyrimidin-5-yl)ethanone: An Overview of a Promising Compound (CAS No. 1429057-98-6)

1-(2-Ethoxypyrimidin-5-yl)ethanone (CAS No. 1429057-98-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, also known as ethyl 5-acetylpyrimidine-2-carboxylate, is characterized by its pyrimidine core and ethoxy substituent, which contribute to its chemical stability and biological activity.

The molecular formula of 1-(2-Ethoxypyrimidin-5-yl)ethanone is C₉H₁₁N₃O₂, and it has a molecular weight of approximately 189.19 g/mol. The compound's structure includes a pyrimidine ring, which is a common motif in many biologically active molecules, particularly those involved in nucleic acid metabolism and signaling pathways. The presence of the ethoxy group adds to the compound's lipophilicity, potentially enhancing its ability to cross biological membranes and interact with cellular targets.

In recent years, 1-(2-Ethoxypyrimidin-5-yl)ethanone has been the subject of several studies aimed at elucidating its pharmacological properties and potential therapeutic applications. One notable area of research has been its anti-inflammatory effects. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation in various diseases, including rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 1-(2-Ethoxypyrimidin-5-yl)ethanone has also demonstrated promising antiviral activity. Research conducted on viral infections has indicated that this compound can interfere with the replication cycle of certain viruses, potentially making it a valuable candidate for the development of antiviral therapies. For instance, studies have shown that it can inhibit the replication of human immunodeficiency virus (HIV) and hepatitis C virus (HCV), two major global health concerns.

The mechanism of action of 1-(2-Ethoxypyrimidin-5-yl)ethanone is not yet fully understood, but it is believed to involve multiple pathways. One proposed mechanism is its ability to modulate the activity of specific enzymes involved in inflammation and viral replication. For example, it may inhibit the activity of cyclooxygenase (COX) enzymes, which are crucial for the production of prostaglandins, potent inflammatory mediators. Additionally, it may interfere with viral proteases or other enzymes essential for viral replication.

In addition to its therapeutic potential, 1-(2-Ethoxypyrimidin-5-yl)ethanone has also been explored for its use as a chemical intermediate in the synthesis of more complex molecules. Its versatile structure makes it an attractive starting point for the development of novel compounds with diverse biological activities. For instance, researchers have used this compound as a building block to synthesize derivatives with enhanced potency or selectivity for specific targets.

The synthesis of 1-(2-Ethoxypyrimidin-5-yl)ethanone typically involves multistep reactions starting from readily available precursors such as ethyl acetoacetate and 2-chloropyrimidine. The reaction conditions are carefully optimized to ensure high yields and purity, making this compound accessible for both academic research and industrial applications.

In conclusion, 1-(2-Ethoxypyrimidin-5-yl)ethanone (CAS No. 1429057-98-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into therapeutic agents for various diseases. As research in this area continues to advance, it is likely that new insights into the mechanisms and applications of this compound will emerge, further solidifying its importance in the field.